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Introduction

PF-06463922, also known as Lorlatinib, is a highly potent, selective, and brain-penetrant small-
molecule inhibitor of Anaplastic Lymphoma Kinase (ALK) and ROS1 receptor tyrosine kinases.
[1][2] It is an ATP-competitive inhibitor that has demonstrated significant activity against both
wild-type and a wide range of clinically relevant mutant forms of ALK and ROS1, which often
confer resistance to first and second-generation inhibitors.[3][4] This document provides
detailed application notes and protocols for in vitro assays to characterize the kinase activity of
PF-06463922.

Note: The compound PF-06465603 is a metabolite of the PI3K/mTOR inhibitor PF-04691502.
The following protocols are for PF-06463922, a potent ALK/ROS1 inhibitor, which is likely the
intended subject of inquiry based on the request for kinase assay protocols.

Data Presentation: In Vitro Inhibitory Activity of PF-
06463922
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The inhibitory potency of PF-06463922 has been quantified through various biochemical and
cellular assays. The following tables summarize the key inhibition constants (Ki) and half-
maximal inhibitory concentrations (IC50) against ALK and ROS1 kinases.

Table 1: Biochemical Inhibitory Activity (Ki) of PF-
06463922 against ALKandROS1 =

Target Kinase Ki (nM) Assay Type
) Microfluidic Mobility Shift
Wild-type ALK <0.07
Assay[5]
Microfluidic Mobility Shift
ALK L1196M 0.7
Assay[1]
Microfluidic Mobility Shift
ALK G1269A <0.1
Assay[5]
] Microfluidic Mobility Shift
ALK 1151Tins <0.1
Assay[5]
Microfluidic Mobility Shift
ALK F1174L 0.9
Assay[5]
Microfluidic Mobility Shift
ALK C1156Y <0.1
Assay[5]
Microfluidic Mobility Shift
ALK L1152R 0.2
Assay[5]
Microfluidic Mobility Shift
ALK S1206Y <0.1
Assay[5]
ROS1 <0.025 Biochemical Enzyme Assay[1]

Table 2: Cellular Inhibitory Activity (IC50) of PF-06463922
on ALK Phosphorylation
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Cell Line Expressing IC50 (nM) Assay Type
Cellular ALK

EML4-ALK 15 )
Autophosphorylation Assay[6]
Cellular ALK

EML4-ALK L1196M 15-43 _
Autophosphorylation Assay[1]
Cellular ALK

EML4-ALK G1269A 14-80 _
Autophosphorylation Assay[1]

] Cellular ALK

EML4-ALK 1151Tins 38-50 i
Autophosphorylation Assay[1]
Cellular ALK

EML4-ALK G1202R 77-113

Autophosphorylation Assay[1]

Signaling Pathways

The following diagrams illustrate the signaling pathways of ALK and ROS1, which are targeted

by PF-06463922.
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Experimental Protocols
Biochemical Kinase Assay: Microfluidic Mobility Shift
Assay

This protocol is designed to measure the direct inhibitory effect of PF-06463922 on the
enzymatic activity of recombinant ALK or ROS1 kinase. The assay quantifies the conversion of
a fluorescently labeled peptide substrate to its phosphorylated product.[7][8]

Objective: To determine the Ki of PF-06463922 against a specific kinase.
Materials:
e Recombinant human ALK or ROS1 kinase (wild-type or mutant)

* Fluorescently labeled peptide substrate (e.g., from PerkinElmer)
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PF-06463922 (Lorlatinib)

ATP

Kinase reaction buffer (e.g., Tris-HCI, MgCI2, DTT)

Stop solution

Microfluidic mobility shift assay instrument (e.g., Caliper LabChip, PerkinElmer EZ Reader)

384-well plates

Procedure:

Compound Preparation: Prepare a serial dilution of PF-06463922 in DMSO. Further dilute in
the kinase reaction buffer to the desired final concentrations.

Reaction Setup: In a 384-well plate, add the kinase, the fluorescently labeled peptide
substrate, and the diluted PF-06463922 or vehicle control (DMSO).

Initiation of Reaction: Initiate the kinase reaction by adding ATP to each well.

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration
(e.g., 60 minutes).

Termination of Reaction: Stop the reaction by adding a stop solution.

Data Acquisition: Load the samples onto the microfluidic chip of the mobility shift assay
instrument. The instrument will separate the phosphorylated product from the non-
phosphorylated substrate based on their different electrophoretic mobilities.[7]

Data Analysis: The instrument's software quantifies the amount of product and substrate in
each well. Calculate the percentage of kinase inhibition for each concentration of PF-
06463922. Determine the Ki value by fitting the data to an appropriate enzyme inhibition
model.

Cellular ALK Phosphorylation Assay
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This protocol measures the ability of PF-06463922 to inhibit the autophosphorylation of ALK in
a cellular context.

Obijective: To determine the IC50 of PF-06463922 for the inhibition of ALK phosphorylation in
intact cells.

Materials:

e Human cancer cell line expressing an ALK fusion protein (e.g., Karpas-299, which expresses
NPM-ALK)[9]

e Cell culture medium and supplements

« PF-06463922 (Lorlatinib)

e Lysis buffer

e Phospho-ALK specific antibody and total ALK antibody
o Sandwich ELISA kit or Western blot reagents

o Plate reader or imaging system

Procedure:

e Cell Culture: Culture the ALK-positive cells in appropriate medium until they reach the
desired confluence.

o Compound Treatment: Treat the cells with serial dilutions of PF-06463922 or vehicle control
for a specified period (e.g., 2-4 hours).

o Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using a suitable lysis
buffer containing protease and phosphatase inhibitors.

e Protein Quantification: Determine the protein concentration of each cell lysate.

e Detection of Phospho-ALK (Sandwich ELISA method):
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[e]

Coat a multi-well plate with a capture antibody for total ALK.

o

Add the cell lysates to the wells and incubate.

[¢]

Wash the wells and add a detection antibody specific for phosphorylated ALK.

[¢]

Add a secondary antibody conjugated to an enzyme (e.g., HRP).

[e]

Add the enzyme substrate and measure the resulting signal using a plate reader.

o Data Analysis: Normalize the phospho-ALK signal to the total protein concentration.
Calculate the percentage of inhibition of ALK phosphorylation for each concentration of PF-
06463922. Determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (CellTiter-Glo®)

This protocol assesses the effect of PF-06463922 on the viability of cancer cells that are
dependent on ALK or ROS1 signaling. The CellTiter-Glo® assay quantifies ATP, which is an
indicator of metabolically active, viable cells.[10][11]

Objective: To determine the IC50 of PF-06463922 for the inhibition of cell viability.

Materials:

ALK or ROS1-dependent cancer cell line

o Cell culture medium and supplements

e PF-06463922 (Lorlatinib)

e CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)[10]

o Opaque-walled multi-well plates suitable for luminescence readings
e Luminometer

Procedure:
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o Cell Seeding: Seed the cells in an opaque-walled 96-well or 384-well plate at a
predetermined optimal density and allow them to attach overnight.[12]

o Compound Treatment: Add serial dilutions of PF-06463922 or vehicle control to the wells.

e Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a CO2
incubator.

o Assay Reagent Preparation and Addition: Equilibrate the CellTiter-Glo® Reagent to room
temperature. Add a volume of the reagent equal to the volume of cell culture medium in each
well.[12]

» Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis,
then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[12]

e Luminescence Measurement: Measure the luminescence using a luminometer.

o Data Analysis: Subtract the background luminescence (from wells with medium only).
Calculate the percentage of cell viability relative to the vehicle-treated control cells.
Determine the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow

The following diagram outlines a general workflow for the in vitro characterization of a kinase
inhibitor like PF-06463922.
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In Vitro Kinase Inhibitor Evaluation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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